5-{2-[(3-fluorobenzyl)oxy]benzylidene}-2,4,6(1H,3H,5H)-pyrimidinetrione

• IUPAC Name: 5-[[2-[(3-fluorophenyl)methoxy]phenyl]methylidene]-1,3-diazinane-2,4,6-trione
• InChI: InChI=1S/C18H13FN2O4/c19-13-6-3-4-11(8-13)10-25-15-7-2-1-5-12(15)9-14-16(22)20-18(24)21-17(14)23/h1-9H,10H2,(H2,20,21,22,23,24)
• InChI Key: LAEANUVNTCJZRM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C=C2C(=O)NC(=O)NC2=O)OCC3=CC(=CC=C3)F
• Molecular Formula: C18H13FN2O4
• Molecular Weight: 340.3 g/mol

Description

5-{2-[(3-fluorobenzyl)oxy]benzylidene}-2,4,6(1H,3H,5H)-pyrimidinetrione, also known as FBOP, is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of 5-{2-[(3-fluorobenzyl)oxy]benzylidene}-2,4,6(1H,3H,5H)-pyrimidinetrione is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes, such as topoisomerase II and histone deacetylase, that are involved in DNA replication and gene expression. This leads to the disruption of cell cycle progression and ultimately, cell death.
Biochemical and Physiological Effects
5-{2-[(3-fluorobenzyl)oxy]benzylidene}-2,4,6(1H,3H,5H)-pyrimidinetrione has been shown to have several biochemical and physiological effects. It has been found to reduce the levels of pro-inflammatory cytokines, such as TNF-α and IL-6, in vitro and in vivo. Additionally, it has been shown to reduce oxidative stress and improve mitochondrial function in cells.

Advantages and Limitations for Lab Experiments

One of the major advantages of 5-{2-[(3-fluorobenzyl)oxy]benzylidene}-2,4,6(1H,3H,5H)-pyrimidinetrione for lab experiments is its high potency. It has been shown to be effective at low concentrations, making it a useful tool for studying the mechanisms of cancer cell death. However, one of the limitations of 5-{2-[(3-fluorobenzyl)oxy]benzylidene}-2,4,6(1H,3H,5H)-pyrimidinetrione is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research on 5-{2-[(3-fluorobenzyl)oxy]benzylidene}-2,4,6(1H,3H,5H)-pyrimidinetrione. One area of focus is the development of more potent derivatives of 5-{2-[(3-fluorobenzyl)oxy]benzylidene}-2,4,6(1H,3H,5H)-pyrimidinetrione that can overcome its limitations, such as low solubility. Another area of research is the investigation of the synergistic effects of 5-{2-[(3-fluorobenzyl)oxy]benzylidene}-2,4,6(1H,3H,5H)-pyrimidinetrione with other anticancer agents. Additionally, the potential applications of 5-{2-[(3-fluorobenzyl)oxy]benzylidene}-2,4,6(1H,3H,5H)-pyrimidinetrione in other areas, such as neurodegenerative diseases, should be explored.
Conclusion
In conclusion, 5-{2-[(3-fluorobenzyl)oxy]benzylidene}-2,4,6(1H,3H,5H)-pyrimidinetrione is a synthetic compound that has shown promising results in the field of medicinal chemistry. Its potential therapeutic applications, particularly in the treatment of cancer, have been extensively studied. Further research is needed to fully understand its mechanism of action and to develop more potent derivatives.

Synthesis Methods

The synthesis of 5-{2-[(3-fluorobenzyl)oxy]benzylidene}-2,4,6(1H,3H,5H)-pyrimidinetrione involves the reaction of 3-fluorobenzyl alcohol with 2-formylbenzoic acid in the presence of a catalyst such as p-toluenesulfonic acid. The resulting intermediate is then treated with urea and acetic anhydride to obtain the final product, 5-{2-[(3-fluorobenzyl)oxy]benzylidene}-2,4,6(1H,3H,5H)-pyrimidinetrione. The overall reaction scheme is shown below:

Scientific Research Applications

5-{2-[(3-fluorobenzyl)oxy]benzylidene}-2,4,6(1H,3H,5H)-pyrimidinetrione has been extensively studied for its potential therapeutic applications. One of the major areas of research is its anticancer activity. Studies have shown that 5-{2-[(3-fluorobenzyl)oxy]benzylidene}-2,4,6(1H,3H,5H)-pyrimidinetrione inhibits the growth of various cancer cell lines, including breast, lung, and colon cancer cells. It does so by inducing apoptosis, a process of programmed cell death, and inhibiting the activity of enzymes that are essential for cancer cell proliferation.